![molecular formula C18H30ClNO3 B141693 (R)-betaxolol hydrochloride CAS No. 91878-54-5](/img/structure/B141693.png)
(R)-betaxolol hydrochloride
Overview
Description
(R)-Betaxolol hydrochloride is a synthetic beta-blocker that is used primarily in the treatment of cardiovascular diseases and hypertension. It is a stereoisomer of betaxolol and is one of the most widely used beta-blockers in the world. Betaxolol hydrochloride is a white crystalline powder that is soluble in water and ethanol. It is usually administered orally and is available in both tablet and injection form. In addition to its use in the treatment of cardiovascular diseases, betaxolol hydrochloride has also been studied for its potential applications in the treatment of various other medical conditions.
Scientific Research Applications
Cardiovascular Effects :
- Betaxolol hydrochloride, a beta1-selective antagonist, has been shown to produce vasodilation in patients with hypertension and ischemic heart disease. It significantly impacts heart rate variability indices (HRV), a prognostic marker, during exercise stress testing in hypertensive patients. Treatment with betaxolol hydrochloride resulted in a decrease in blood pressure during exercise treadmill testing and an increase in HRV (Takase et al., 2005).
Ophthalmologic Uses :
- Betaxolol hydrochloride is effective in lowering intraocular pressure (IOP) in patients with glaucoma. Studies comparing betaxolol with timolol have found both to be comparable in efficacy for IOP reduction, suggesting betaxolol's potential for glaucoma treatment (Stewart et al., 1986).
- Additionally, betaxolol has been associated with neuroprotective effects under hypoxic conditions, suggesting its relevance in conditions like retinal ganglion cell degeneration (Cha et al., 2016).
Pharmaceutical Analysis :
- A stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method has been developed for the determination of betaxolol hydrochloride in pharmaceutical tablets, illustrating its importance in pharmaceutical quality control (Auvity et al., 2013).
Potential for Combined Therapy :
- Studies have shown that betaxolol can be effectively combined with other medications like epinephrine for additional lowering of IOP in glaucoma patients, suggesting its potential in combined therapeutic regimens (Allen & Epstein, 1986).
Effect on Vascular Smooth Muscle Cells :
- Betaxolol's effects on voltage-dependent Ca2+ channels in vascular smooth muscle cells have been investigated, showing its inhibitory action independent of the β-adrenoceptor, highlighting a unique aspect of its pharmacological profile (Setoguchi et al., 1995).
properties
IUPAC Name |
(2R)-1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-3-(propan-2-ylamino)propan-2-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO3.ClH/c1-14(2)19-11-17(20)13-22-18-7-5-15(6-8-18)9-10-21-12-16-3-4-16;/h5-8,14,16-17,19-20H,3-4,9-13H2,1-2H3;1H/t17-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHDPSNLJFOQTRK-UNTBIKODSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)NC[C@H](COC1=CC=C(C=C1)CCOCC2CC2)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90873205 | |
Record name | R-Betaxolol hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90873205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91878-54-5 | |
Record name | Betaxolol hydrochloride, (R)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0091878545 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | R-Betaxolol hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90873205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BETAXOLOL HYDROCHLORIDE, (R)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WKM694DUG8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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